Cas no 77287-58-2 (2-Iodo-5-methoxybenzaldehyde)

2-Iodo-5-methoxybenzaldehyde is a versatile aromatic aldehyde featuring both iodo and methoxy functional groups, making it a valuable intermediate in organic synthesis. The iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the methoxy group contributes to electron-donating effects, influencing regioselectivity in further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or fine-tuning molecular properties. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthetic applications. The product is typically supplied with high purity, ensuring consistent performance in demanding reactions.

2-Iodo-5-methoxybenzaldehyde structure

Product Name:2-Iodo-5-methoxybenzaldehyde

CAS No:77287-58-2

MF:C₈H₇IO₂

MW:262.044454813004

MDL:MFCD18905098

CID:536377

PubChem ID:329766453

Update Time:2025-10-29

2-Iodo-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-iodo-5-methoxy-
- 2-Iodo-5-methoxybenzaldehyde
- 2-iodo-5-methoxy-benzaldehyde
- 2-Jod-5-methoxy-benzaldehyd
- Benzaldehyde,2-iodo-5-methoxy
- 77287-58-2
- EN300-7354215
- MFCD18905098
- N10139
- A851173
- SY238340
- CDA28758
- Z1269167723
- 2-Iodo-5-methoxybenzaldehyde, 97%
- DTXSID90446170
- SCHEMBL15823803
- AM87194
- DB-098717
- MDL： MFCD18905098
- Inchi： 1S/C8H7IO2/c1-11-7-2-3-8(9)6(4-7)5-10/h2-5H,1H3
- InChI Key： YHRFMOFYYPMQBE-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1C=O)OC

Computed Properties

Exact Mass: 261.94900
Monoisotopic Mass: 261.94908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.780±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 110-115 °C
Solubility: Very slightly soluble (0.39 g/l) (25 º C),
PSA: 26.30000
LogP: 2.11230
Sensitiveness: Air & Light Sensitive

2-Iodo-5-methoxybenzaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

2-Iodo-5-methoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB471612-1 g	2-Iodo-5-methoxybenzaldehyde; .	77287-58-2		1g	€156.90	2023-07-18
Apollo Scientific	OR62152-1g	2-Iodo-5-methoxybenzaldehyde	77287-58-2	95%	1g	£140.00	2025-02-20
Apollo Scientific	OR62152-5g	2-Iodo-5-methoxybenzaldehyde	77287-58-2	95%	5g	£420.00	2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I921600-1g	2-Iodo-5-methoxybenzaldehyde	77287-58-2	97%	1g	￥613.80	2022-01-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	754765-1G	2-Iodo-5-methoxybenzaldehyde	77287-58-2	97%	1G	￥501.54	2022-02-24
TRC	I124830-250mg	2-Iodo-5-methoxybenzaldehyde	77287-58-2		250mg	$ 160.00	2022-06-04
TRC	I124830-500mg	2-Iodo-5-methoxybenzaldehyde	77287-58-2		500mg	$ 270.00	2022-06-04
eNovation Chemicals LLC	D918886-5g	2-Iodo-5-methoxybenzaldehyde	77287-58-2	97%	5g	$715	2024-07-20
eNovation Chemicals LLC	D627991-1g	2-iodo-5-methoxybenzaldehyde	77287-58-2	97%	1g	$200	2023-09-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H66163-1g	2-Iodo-5-methoxybenzaldehyde, 96%	77287-58-2	96%	1g	￥1000.00	2023-05-05